Cas no 1499189-46-6 (2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester)

2,5-Dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester is a specialized heterocyclic compound featuring a pyrroline core with dicarboxylate functionality. The tert-butyl ester group enhances stability and solubility, making it suitable for synthetic applications in organic and medicinal chemistry. This intermediate is particularly valuable in the preparation of pyrrole derivatives, which are key motifs in pharmaceuticals and agrochemicals. Its structural versatility allows for further functionalization, enabling the synthesis of complex molecules. The compound is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in coupling reactions and other transformations. High purity grades are available for research and industrial use.
2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester structure
1499189-46-6 structure
Product Name:2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester
CAS No:1499189-46-6
MF:C10H15NO4
MW:213.23
MDL:MFCD28965055
CID:2104789
PubChem ID:125506598
Update Time:2025-06-30

2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 2,5-dihydro-1H-Pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester
    • 1-[(tert-butoxy)carbonyl]-2,5-dihydropyrrole-3-carboxylic acid
    • 1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-3-carboxylic acid
    • 1-(tert-Butoxycarbonyl)-2,5-dihydro-1H-pyrrole-3-carboxylic acid
    • CID 125506598
    • 1H-Pyrrole-1,3-dicarboxylic acid, 2,5-dihydro-, 1-(1,1-dimethylethyl) ester
    • 1-(tert-butoxy)carbonyl-2,5-dihydro-1H-pyrrole-3-carboxylic acid
    • EN300-1273043
    • 1-[(tert-butoxy)carbonyl]-2,5-dihydropyrrole-3-carboxylicacid
    • 1-Boc-2,5-dihydropyrrole-3-carboxylic Acid
    • ZJC18946
    • AS-71399
    • CS-0077677
    • W19627
    • 1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrole-3-carboxylic acid
    • AKOS037646890
    • SCHEMBL19462690
    • MFCD28965055
    • DA-27208
    • 1-(tert-butoxycarbonyl)-2,5-dihydropyrrole-3-carboxylic acid
    • 1499189-46-6
    • 2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester
    • MDL: MFCD28965055
    • Inchi: 1S/C10H15NO4/c1-10(2,3)15-9(14)11-5-4-7(6-11)8(12)13/h4H,5-6H2,1-3H3,(H,12,13)
    • InChI Key: HBXVLQNYPMSTEN-UHFFFAOYSA-N
    • SMILES: O(C(N1CC=C(C(=O)O)C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.10010796g/mol
  • Monoisotopic Mass: 213.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.250±0.06 g/cm3(Predicted)
  • Boiling Point: 341.4±42.0 °C(Predicted)
  • pka: 4.62±0.20(Predicted)

2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester Pricemore >>

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Additional information on 2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester

Research Brief on 2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester (CAS: 1499189-46-6)

The compound 2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester (CAS: 1499189-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for the synthesis of biologically active molecules. This research brief aims to summarize the latest findings regarding its synthesis, applications, and pharmacological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of pyrrolidine-based scaffolds, which are prevalent in many FDA-approved drugs. Researchers have optimized its synthesis through a multi-step process involving the protection of the pyrrole nitrogen and subsequent esterification, achieving high yields and purity. The tert-butyl ester group in the molecule enhances its stability, making it suitable for further functionalization.

In pharmacological research, derivatives of 2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester have shown promising activity as inhibitors of specific enzymes involved in inflammatory pathways. A 2023 study demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of novel anti-inflammatory agents. The compound's unique structure allows for selective interactions with target proteins, minimizing off-target effects.

Further investigations into its mechanism of action revealed that the pyrrolidine ring system plays a critical role in binding to active sites of target enzymes. Molecular docking studies have provided insights into the steric and electronic factors contributing to its bioactivity. These findings are instrumental in guiding the design of next-generation therapeutics with improved potency and selectivity.

In addition to its therapeutic potential, this compound has also been explored in material science. Its rigid, heterocyclic structure makes it a candidate for the development of novel polymers with tailored properties. Researchers are investigating its incorporation into biodegradable materials, which could have applications in drug delivery systems.

Despite these advancements, challenges remain in scaling up the synthesis of 2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester for industrial applications. Current efforts focus on developing more sustainable and cost-effective synthetic routes. Collaborative research between academia and industry is expected to address these hurdles, paving the way for broader utilization of this compound.

In conclusion, 2,5-dihydro-1H-pyrrole-1,3-dicarboxylic acid 1-(1,1-dimethylethyl) ester (CAS: 1499189-46-6) represents a valuable tool in both medicinal chemistry and material science. Its diverse applications underscore the importance of continued research to unlock its full potential. Future studies should aim to explore its pharmacokinetic properties and in vivo efficacy to further validate its therapeutic promise.

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